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Compound of Interest

Compound Name: L 683519

Cat. No.: B1673896

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of L-
683519, a research chemical identified as Desmethyl Tacrolimus (CAS No. 132172-14-6). The
following procedures are intended for researchers, scientists, and drug development
professionals to ensure the safe handling and disposal of this compound, thereby minimizing
environmental impact and maintaining laboratory safety.

Chemical Identification and Hazard Assessment

L-683519, chemically known as Desmethyl Tacrolimus, is a pharmaceutical-related compound.
[1] While a comprehensive hazard classification under the Globally Harmonized System (GHS)
is not readily available, it is prudent to treat this compound with a high degree of caution due to
its relationship with Tacrolimus, a potent immunosuppressant. The Safety Data Sheet (SDS) for
Desmethyl Tacrolimus indicates that it is a "Pharmaceutical related compound of unknown
potency."[1] Therefore, all handling and disposal procedures should be conducted with
appropriate personal protective equipment (PPE) and engineering controls.

Key Safety Precautions:
o Always handle L-683519 in a well-ventilated area, preferably within a fume hood.

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.
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» Avoid inhalation of dust or aerosols.

e Prevent contact with skin and eyes.

Spill Management

In the event of a spill, the following steps should be taken:

o Evacuate and Ventilate: Clear the immediate area of all personnel and ensure adequate
ventilation.

o Containment: For liquid spills, use an inert absorbent material such as sand or vermiculite to
contain the spill. For solid spills, gently cover the material to avoid dust generation.

o Cleaning: Carefully collect the absorbed or spilled material using non-sparking tools and
place it into a sealed, appropriately labeled container for hazardous waste. The spill area
should then be decontaminated by washing with soap and water.

o Waste Disposal: The collected waste from the spill cleanup must be disposed of as
hazardous chemical waste in accordance with institutional and local regulations.

Disposal Procedures

The recommended method for the disposal of L-683519 is through a licensed hazardous
material disposal company.[1]

Step-by-Step Disposal Protocol:

e Segregation: Do not mix L-683519 waste with other chemical waste streams unless explicitly
permitted by your institution's environmental health and safety (EHS) office.

o Packaging:

o Place all waste materials containing L-683519 (including empty containers, contaminated
PPE, and cleanup materials) into a designated, leak-proof, and clearly labeled hazardous
waste container.

o The container must be compatible with the chemical properties of Desmethyl Tacrolimus.
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e Labeling:

o The hazardous waste container must be clearly labeled with the words "Hazardous Waste"
and the full chemical name: "Desmethyl Tacrolimus (L-683519), CAS: 132172-14-6."

o Indicate the primary hazards associated with the waste, if known. Given the "unknown
potency,” it is advisable to handle it as a potent pharmaceutical compound.

e Storage:

o Store the sealed hazardous waste container in a designated, secure, and well-ventilated
satellite accumulation area (SAA) until it is collected by a licensed waste disposal vendor.

e Arranging for Disposal:

o Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste. They will coordinate with a licensed contractor for its final disposition,
which will likely involve high-temperature incineration.[1]

Quantitative Data Summary

Parameter Value/information Source
Chemical Name Desmethyl Tacrolimus [1]
CAS Number 132172-14-6 [1]
GHS Classification No data available [1]

Incineration via a licensed
Recommended Disposal hazardous material disposal [1]

company

Experimental Protocols

Currently, specific experimental protocols detailing the use of L-683519 are not widely available
in the public domain. However, as a derivative of Tacrolimus, its use in research would likely
parallel that of its parent compound, focusing on its immunosuppressive properties.
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Researchers should adapt existing protocols for Tacrolimus with appropriate safety
considerations for a compound of unknown potency.

Signaling Pathway

Tacrolimus, and by extension its derivatives like L-683519, exerts its immunosuppressive
effects by inhibiting calcineurin. The following diagram illustrates the simplified signaling
pathway.
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Simplified Tacrolimus Signaling Pathway
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Caption: L-683519's mechanism of action involves inhibiting calcineurin.
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This guide is intended to provide essential information for the safe disposal of L-683519.
Always consult your institution's specific guidelines and the most current Safety Data Sheet
before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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